molecular formula C12H15BrO B8395999 3-Bromo-8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol

3-Bromo-8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol

Cat. No.: B8395999
M. Wt: 255.15 g/mol
InChI Key: ZCTKRAGNINXZEC-UHFFFAOYSA-N
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Description

3-Bromo-8,8-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15BrO

Molecular Weight

255.15 g/mol

IUPAC Name

3-bromo-8,8-dimethyl-6,7-dihydro-5H-naphthalen-2-ol

InChI

InChI=1S/C12H15BrO/c1-12(2)5-3-4-8-6-10(13)11(14)7-9(8)12/h6-7,14H,3-5H2,1-2H3

InChI Key

ZCTKRAGNINXZEC-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCC2=CC(=C(C=C21)O)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 6-bromo-7-methoxy-1,2-dimethyl-1,2,3,4-tetrahydro-naphthalene (Compound A-1 ([U.S. Pat. No. 6,613,917, incorporated herein by reference), 6.34 g, 23.56 mmol) in dichloromethane (10 mL) at −30° C. was added a solution of boron tribromide (1.0 M in dichloromethane, 47 mL, 47 mmol). After warming to 0° C. over 1 h, the reaction mixture was quenched carefully with ice water and extracted with ether. The organic layer was washed successively with water, brine, dried over Na2SO4, and concentrated in vacuo. Purification by flash column chromatography (silica gel, 5% ethyl acetate/hexane) yielded the title compound as a white solid.
Name
6-bromo-7-methoxy-1,2-dimethyl-1,2,3,4-tetrahydro-naphthalene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
47 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Two

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